(4-Phenyloxan-4-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

• IUPAC Name: (4-phenyloxan-4-yl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C21H24N2O3/c24-20(21(8-11-25-12-9-21)18-5-2-1-3-6-18)23-14-17(15-23)16-26-19-7-4-10-22-13-19/h1-7,10,13,17H,8-9,11-12,14-16H2
• InChI Key: CPVFVYVREXLZKF-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=CC=C2)C(=O)N3CC(C3)COC4=CN=CC=C4
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, reaction conditions, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, stability, etc.

Mechanism of Action

If the compound is a drug, this would involve studying how it interacts with its target in the body. This could involve studying its binding to a receptor, its effect on a biochemical pathway, etc.

Safety and Hazards

This involves studying the toxicity of the compound, its potential side effects, and precautions that need to be taken while handling it.

Future Directions

This involves discussing potential future research directions. This could include potential applications of the compound, modifications that could be made to improve its properties, etc.